molecular formula CH3OP B15487224 Methylphosphanone CAS No. 7187-92-0

Methylphosphanone

Cat. No.: B15487224
CAS No.: 7187-92-0
M. Wt: 62.008 g/mol
InChI Key: XGCRFIXLYQQNSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methylphosphanone is a hypothetical organophosphorus compound proposed for research and development purposes. Its potential utility is derived from its speculated structure, which features a phosphinoyl group, a functional group known to be valuable in synthetic chemistry . In a research setting, this compound could be investigated as a key synthetic intermediate or a precursor for the development of novel ligands for catalysis, specialized monomers for polymers, or other advanced materials. The diphenylphosphinoyl group, in particular, has documented use in peptide synthesis for the protection of amino groups, demonstrating the reactivity and utility of such phosphorus-based functionalities . Furthermore, neutral phosphorus-based backbone modifications, like methylphosphonate, are used in oligonucleotide synthesis to alter properties such as nuclease resistance and cellular uptake, highlighting the broader potential of modified organophosphorus compounds in life science research . This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or personal use. Researchers are responsible for conducting all necessary safety and handling assessments prior to use.

Properties

CAS No.

7187-92-0

Molecular Formula

CH3OP

Molecular Weight

62.008 g/mol

IUPAC Name

phosphorosomethane

InChI

InChI=1S/CH3OP/c1-3-2/h1H3

InChI Key

XGCRFIXLYQQNSO-UHFFFAOYSA-N

Canonical SMILES

CP=O

Origin of Product

United States

Q & A

Q. What statistical methods are most effective for optimizing this compound detection in complex matrices?

  • Answer :
  • Design of Experiments (DoE) : Use factorial designs to identify critical GC-MS parameters (e.g., column type, split ratio) .
  • Machine Learning : Train models on historical data to predict optimal instrument settings for low-abundance samples .

Methodological Considerations

  • Data Reporting : Include raw spectral data (NMR, MS) in supplementary materials, adhering to journal guidelines for reproducibility .
  • Ethical Compliance : Ensure all studies comply with chemical safety protocols (e.g., PPE, fume hoods) as per SDS guidelines .
  • Literature Review : Use FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to frame research questions and avoid redundancy .

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